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Compound of Interest

Compound Name: Ethoxycyclohexane

Cat. No.: B13971089

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safe handling, storage, use, and disposal
of ethoxycyclohexane in a laboratory setting. The information is compiled from various safety
data sheets and chemical databases to ensure a high standard of safety and operational
excellence.

Chemical and Physical Properties

Ethoxycyclohexane is a colorless liquid with a mild, sweet odor. A summary of its key physical
and chemical properties is presented in Table 1. Understanding these properties is fundamental
to its safe handling and use in experimental procedures.

Table 1: Physical and Chemical Properties of Ethoxycyclohexane
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Property Value Source(s)

Molecular Formula CsH160

Molecular Weight 128.21 g/mol

CAS Number 932-92-3

Appearance Colorless liquid

Odor Mild, sweet

Boiling Point 149 °C

Density 0.864 g/cm?

Refractive Index 1.435

Solubility Insoluble in water; Soluble in
ethanol and ether

Vapor Density 3.87

Flash Point 18 °C (64.40 °F) (for

Ethylcyclohexane)

262 °C (503.60 °F) (for

Autoignition Temperature
Ethylcyclohexane)

Hazard Identification and Classification

While a specific GHS classification for ethoxycyclohexane is not universally available, based
on data for analogous compounds, it should be handled as a flammable liquid that can cause
skin irritation. Exposure may lead to health issues if ingested. Caution should be exercised as it
may emit toxic fumes at high temperatures.

Table 2: Hazard Information for Ethoxycyclohexane and Analogous Compounds
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Hazard Description Source(s)

Flammable liquid and vapor.
Vapors may form explosive

Flammability mixtures with air and can travel
to an ignition source and flash
back.

i May cause skin irritation and
Skin Contact .
dermatitis.

Eye Contact May cause eye irritation.

May cause respiratory tract
Inhalation irritation. Vapors may cause

dizziness or suffocation.

May cause gastrointestinal

irritation with nausea, vomiting,
Ingestion and diarrhea. Ingestion of

large amounts may cause CNS

depression. Aspiration hazard.

Chronic Exposure Effects may be delayed.

Note: Some hazard data is inferred from structurally similar compounds like ethylcyclohexane.

First Aid Measures

In the event of exposure to ethoxycyclohexane, immediate and appropriate first aid is crucial.
The following table outlines the recommended procedures.

Table 3: First Aid Measures for Ethoxycyclohexane Exposure
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Exposure Route First Aid Protocol Source(s)

Move the victim to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
Inhalation artificial respiration. Seek
immediate medical attention.
Do not use mouth-to-mouth

resuscitation.

Immediately remove
contaminated clothing. Wash
_ the affected area with soap
Skin Contact
and plenty of water for at least
15 minutes. Seek medical

attention if irritation persists.

Flush eyes with plenty of water
for at least 15 minutes,
occasionally lifting the upper
Eye Contact and lower eyelids. Remove
contact lenses if present and
easy to do. Seek immediate

medical attention.

Do NOT induce vomiting.
Rinse mouth with water. Never
) give anything by mouth to an
Ingestion i
unconscious person. Call a
doctor or Poison Control

Center immediately.

Firefighting Measures

Ethoxycyclohexane is a flammable liquid. Proper firefighting techniques are necessary to
prevent the spread of fire and minimize hazards.

Table 4: Firefighting Measures for Ethoxycyclohexane
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Aspect Procedure Source(s)

Dry chemical, carbon dioxide

(COy2), or alcohol-resistant
Suitable Extinguishing Media foam. A water spray can be

used to cool fire-exposed

containers.

. i o Do not use a solid stream of
Unsuitable Extinguishing

_ water, as it may scatter and
Media

spread the fire.

Highly flammable liquid and
vapor. Vapors are heavier than
air and may travel to a source
of ignition and flash back.
Specific Hazards Containers may explode in the
heat of a fire. Irritating and
highly toxic gases may be
generated by thermal

decomposition or combustion.

Wear a self-contained
breathing apparatus (SCBA) in
pressure-demand,
MSHA/NIOSH (approved or

equivalent), and full protective

Protective Equipment

gear.

Accidental Release Measures

In case of a spill or leak, immediate action is required to contain the spill and prevent exposure.

Table 5: Accidental Release Measures for Ethoxycyclohexane
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Aspect Procedure Source(s)

Use proper personal protective
equipment (as indicated in
Section 8). Avoid breathing

. vapors, mist, or gas. Ensure

Personal Precautions o

adequate ventilation. Remove
all sources of ignition.
Evacuate personnel to safe

areas.

Prevent product from entering
) ] drains. Avoid runoff into storm
Environmental Precautions ) ]
sewers and ditches which lead

to waterways.

Absorb the spill with inert
material (e.g., vermiculite,
sand, or earth), then place it in
) a suitable, closed container for
Methods for Cleaning Up ] ]
disposal. Use non-sparking
tools. A vapor-suppressing
foam may be used to reduce

vapors.

Handling and Storage

Proper handling and storage procedures are essential to maintain the integrity of
ethoxycyclohexane and ensure a safe laboratory environment.

Table 6: Handling and Storage of Ethoxycyclohexane
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Aspect Procedure

Source(s)

Handle in a well-ventilated

place, preferably in a fume

hood. Wear suitable protective

clothing. Avoid contact with

skin and eyes. Use non-

Safe Handling

sparking tools. Prevent fire

caused by electrostatic

discharge. Ground and bond

containers when transferring

material.

Store in a tightly closed

container in a dry, cool, and

well-ventilated place. Keep

Storage Conditions

away from heat, sparks, and

flame. Store apart from

incompatible materials such as

oxidizing agents.

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling ethoxycyclohexane to minimize

exposure.

Table 7: Recommended Personal Protective Equipment for Ethoxycyclohexane

© 2025 BenchChem. All rights reserved.

7/16 Tech Support


https://www.benchchem.com/product/b13971089?utm_src=pdf-body
https://www.benchchem.com/product/b13971089?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13971089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Protection Type Specification Source(s)

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face

Eye/Face Protection protection regulations in 29
CFR 1910.133 or European
Standard EN166. A face shield
may be necessary for splash
hazards.

Wear appropriate protective
gloves (e.g., nitrile or

Skin Protection neoprene) to prevent skin
exposure. Wear a lab coat or

other protective clothing.

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or
Respiratory Protection European Standard EN 149
must be followed whenever
workplace conditions warrant
respirator use. Use in a well-
ventilated area or under a

fume hood.

Wash thoroughly after
] handling. Immediately change
General Hygiene ) ]
contaminated clothing. Apply

preventive skin protection.

Experimental Protocols

The following are generalized experimental protocols for the synthesis, purification, and use of
ethoxycyclohexane. These should be adapted based on specific laboratory conditions and a
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thorough risk assessment.

This protocol is adapted from the Williamson ether synthesis of 1-ethoxyhexane and should be
performed by trained personnel in a controlled laboratory environment.

Materials and Reagents:

e Cyclohexanol

e Sodium hydride (60% dispersion in mineral oil)
o Ethyl iodide or ethyl bromide

e Anhydrous tetrahydrofuran (THF)

e Saturated aqueous ammonium chloride solution
e Anhydrous magnesium sulfate

» Standard glassware for organic synthesis

e Inert atmosphere setup (Nitrogen or Argon)
Procedure:

» Alkoxide Formation:

o Under an inert atmosphere, add anhydrous cyclohexanol to a dry round-bottom flask
equipped with a magnetic stirrer.

o Add anhydrous THF as the solvent.
o Cool the flask to O °C in an ice bath.
o Slowly add sodium hydride (1.1 equivalents) portion-wise.

o Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for
an additional hour.
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e Ether Formation:
o Cool the reaction mixture back to O °C.

o Add ethyl iodide or ethyl bromide (1.1 equivalents) dropwise via a dropping funnel over 30
minutes.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
then reflux for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography
(TLC).

e Work-up and Purification:

o After cooling to room temperature, quench the reaction by slowly adding a saturated
aqueous solution of ammonium chloride.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl
ether.

o Combine the organic layers and wash with brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the
solvent under reduced pressure using a rotary evaporator.

o The crude ethoxycyclohexane can be purified by fractional distillation.
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Caption: Williamson Ether Synthesis of Ethoxycyclohexane Workflow.

This is a general procedure for the purification of ethoxycyclohexane from non-volatile
impurities.

Materials and Equipment:

¢ Crude ethoxycyclohexane
« Distillation flask

e Fractionating column

o Condenser

¢ Receiving flask

e Heating mantle

» Boiling chips

e Thermometer
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Procedure:

o Setup: Assemble the fractional distillation apparatus in a fume hood. Ensure all glass joints
are properly sealed.

e Charging the Flask: Add the crude ethoxycyclohexane and a few boiling chips to the
distillation flask.

¢ Distillation:

[¢]

Begin heating the distillation flask gently.

[¢]

Observe the temperature at the top of the column.

[e]

Collect the fraction that distills at the boiling point of ethoxycyclohexane (149 °C).

o

Discard any initial lower-boiling fractions and stop the distillation before the temperature
rises significantly above the boiling point of the product.

» Storage: Store the purified ethoxycyclohexane in a clean, dry, and properly labeled
container.
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Caption: Purification of Ethoxycyclohexane by Fractional Distillation.
Ethoxycyclohexane waste must be treated as hazardous waste.
Procedure:

e Collection:
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o Collect ethoxycyclohexane waste in a designated, properly labeled, and leak-proof
container.

o The container should be made of a compatible material (e.g., glass or polyethylene) and
have a secure screw cap.

o Do not mix ethoxycyclohexane waste with incompatible chemicals, especially strong
oxidizing agents. Keep non-halogenated and halogenated solvent waste streams
separate.

e Labeling:

o Clearly label the waste container with "Hazardous Waste," "Flammable Liquid," and the full
chemical name "Ethoxycyclohexane."

o Storage of Waste:

o Store the waste container in a designated, well-ventilated, and cool area away from
ignition sources.

e Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

o Never dispose of ethoxycyclohexane down the drain.
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Caption: Logical Flow for Ethoxycyclohexane Waste Disposal.

Signaling Pathways

As ethoxycyclohexane is primarily used as a solvent in chemical synthesis, there is no known
direct involvement in biological signaling pathways. Its toxicological effects are generally
attributed to its properties as an organic solvent.

Disclaimer: This guide is intended for informational purposes only and should not be
considered a substitute for a comprehensive risk assessment and adherence to all applicable
safety regulations and institutional protocols. Always consult the Safety Data Sheet (SDS) for
the most current and detailed safety information.

 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of Ethoxycyclohexane]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b13971089#safety-and-handling-of-
ethoxycyclohexane-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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